2-Methoxy-3-(3-nitrophenyl)benzoic acid, 95%

• IUPAC Name: 2-methoxy-3-(3-nitrophenyl)benzoic acid
• InChI: InChI=1S/C14H11NO5/c1-20-13-11(6-3-7-12(13)14(16)17)9-4-2-5-10(8-9)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key: STAXQCXBYRFHFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H11NO5
• DSSTOX Substance ID: DTXSID70690053
• Molecular Weight: 273.24 g/mol
• CAS RN: 1261899-78-8

Description

2-Methoxy-3-(3-nitrophenyl)benzoic acid (2M3NPBA) is an organic compound with a variety of applications in scientific research. It is an aromatic carboxylic acid that is commonly used as a reagent in chemical synthesis and as a probe in biochemical and physiological studies.

Scientific Research Applications

2-Methoxy-3-(3-nitrophenyl)benzoic acid, 95% is a valuable tool for scientific research due to its wide range of applications. It is commonly used as a reagent in chemical synthesis and in biochemical and physiological studies. It is also used as a probe for studying enzyme activity and as a substrate for studying enzyme kinetics. In addition, 2-Methoxy-3-(3-nitrophenyl)benzoic acid, 95% has been used as a fluorescent probe for studying protein-protein interactions and for detecting low levels of nitric oxide in biological samples.

Mechanism of Action

2-Methoxy-3-(3-nitrophenyl)benzoic acid, 95% acts as a substrate for a variety of enzymes, including nitroreductases, nitric oxide reductases, and cytochrome P450 enzymes. When it is used as a substrate, it is oxidized to form a nitrobenzoic acid, which is then further metabolized by the enzyme. This process produces a variety of metabolites, including nitrosobenzoic acid and other nitroaromatic compounds.
Biochemical and Physiological Effects
2-Methoxy-3-(3-nitrophenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit nitric oxide production in a variety of cell types, including endothelial cells, macrophages, and neutrophils. In addition, it has been shown to inhibit the activity of cytochrome P450 enzymes, which play an important role in the metabolism of drugs and other xenobiotics.

Advantages and Limitations for Lab Experiments

2-Methoxy-3-(3-nitrophenyl)benzoic acid, 95% is a useful tool for scientific research due to its wide range of applications, but it does have some limitations. One of the main advantages of using 2-Methoxy-3-(3-nitrophenyl)benzoic acid, 95% is that it is relatively inexpensive and easy to obtain. However, it is also a relatively unstable compound, which can make it difficult to work with in some experiments. Additionally, it has been shown to have some toxicity in certain cell types, so it should be used with caution.

Future Directions

There are a number of potential future directions for the use of 2-Methoxy-3-(3-nitrophenyl)benzoic acid, 95% in scientific research. One potential application is in the development of new drugs, as it has been shown to inhibit the activity of cytochrome P450 enzymes. In addition, it could be used as a fluorescent probe for studying protein-protein interactions and for detecting low levels of nitric oxide in biological samples. Finally, it could be used to study the effects of nitric oxide on various cell types, such as endothelial cells, macrophages, and neutrophils.

Synthesis Methods

2-Methoxy-3-(3-nitrophenyl)benzoic acid, 95% can be synthesized by a variety of methods. The most common synthesis method is the reaction of 3-nitrobenzoic acid with 2-methoxybenzene in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. This reaction produces a nitrobenzoic acid ester, which can then be hydrolyzed to yield 2-Methoxy-3-(3-nitrophenyl)benzoic acid, 95%.